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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190 Get Quote

For researchers, scientists, and drug development professionals, the accurate and precise

quantification of drug metabolites is paramount. This guide provides a comprehensive

comparison of validated analytical methods for Carboxy finasteride, the major urinary

metabolite of finasteride. The following sections detail the performance of various analytical

techniques, supported by experimental data, to assist in the selection of the most appropriate

method for your research needs.

Comparative Analysis of Analytical Methods
The two primary analytical techniques for the quantification of Carboxy finasteride and related

compounds are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-

UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Each method

offers distinct advantages in terms of sensitivity, selectivity, and application.

Method Performance Data
The following tables summarize the key validation parameters for different analytical methods,

providing a clear comparison of their performance characteristics.

Table 1: HPLC-UV Method Validation Parameters for Finasteride and its Impurities
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Parameter HPLC Method 1[1] UPLC Method[2][3] HPLC Method 2[4]

Linearity Range Not Specified
0.05 - 3 µg/mL

(Impurities)

15 - 300 µg/ml

(Impurities)

Correlation Coefficient

(r²)
Not Specified > 0.999 0.999

Accuracy (%

Recovery)
Not Specified Not Specified 92.1 - 108.2%

Precision (%RSD) < 2.6% (Impurities) < 2.5% (Impurities) Not Specified

Limit of Detection

(LOD)
Not Specified Not Specified Not Specified

Limit of Quantification

(LOQ)
Not Specified

0.036 - 0.06% of

analyte concentration
Not Specified

Table 2: LC-MS/MS Method Validation Parameters for Finasteride and Carboxy Finasteride

Parameter
LC-MS/MS for Finasteride
in Plasma[5][6]

LC-MS/MS for Carboxy
Finasteride in Urine[7]

Linearity Range 1 - 100 ng/mL 10.0 - 500.0 ng/mL

Correlation Coefficient (r²) Not Specified Good linearity reported

Accuracy (% Deviation) 95.2 to 101% Within ±6.6%

Precision (%RSD) 3.4 to 7.3% < 5.3%

Limit of Detection (LOD) Not Specified < 2 ng/mL

Limit of Quantification (LOQ) 1 ng/mL 10.0 ng/mL

Experimental Protocols
Detailed methodologies are crucial for the replication and adaptation of analytical methods. The

following sections outline the experimental protocols for the key methods discussed.
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HPLC-UV Method for Finasteride and Related
Substances
This method is suitable for the quantification of finasteride and its impurities in bulk drug

substances.

Chromatographic Conditions:

Column: Symmetry C18[1]

Mobile Phase: A mixture of water and Acetonitrile (64:34, v/v)[1]

Flow Rate: 1.0 mL/min

Detection Wavelength: 210 nm[2]

Injection Volume: 10 µL[1]

Column Temperature: 25˚C[2]

Sample Preparation:

A stock solution of the sample is prepared by dissolving the substance in a suitable

diluent, typically a mixture of water and acetonitrile (1:1 v/v)[2].

Working solutions are prepared by diluting the stock solution to the desired concentration

range for analysis.

LC-MS/MS Method for Carboxy Finasteride in Urine
This highly sensitive and specific method is designed for the determination of Carboxy
finasteride in biological matrices like urine.[7]

Chromatographic Conditions:

Mass Spectrometer: Single quadrupole and triple quadrupole mass spectrometer with

positive electrospray ionization.[7]
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Screening Method: Selected ion monitoring (SIM) mode was used to monitor m/z 403 for

carboxy-finasteride.[7]

Confirmation Method: Product ion mode was used to monitor the precursor ion m/z 403.[7]

Sample Preparation:

Liquid-Liquid Extraction: This technique is employed to isolate the analyte from the urine

matrix.[7]

Visualizing the Workflow
Diagrams illustrating the experimental workflows can aid in understanding the logical sequence

of steps in each analytical method.

Sample Preparation HPLC Analysis Data Processing

Weigh Sample Dissolve in Diluent Dilute to Working Concentration Inject Sample into HPLC Chromatographic Separation UV Detection Peak Integration Quantification Generate Report

Click to download full resolution via product page

Caption: Experimental Workflow for HPLC-UV Analysis.

Sample Preparation LC-MS/MS Analysis Data Processing

Urine Sample Liquid-Liquid Extraction Evaporate & Reconstitute Inject into LC-MS/MS Chromatographic Separation Electrospray Ionization Mass Spectrometry Detection Peak Integration Quantification Confirmation (MS/MS) Generate Report

Click to download full resolution via product page

Caption: Experimental Workflow for LC-MS/MS Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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